N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide

• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-(3-acetylphenyl)-2-(1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H14N2O3/c1-11(20)12-5-4-6-13(9-12)18-17(21)10-15-14-7-2-3-8-16(14)22-19-15/h2-9H,10H2,1H3,(H,18,21)
• InChI Key: KSWIRAAEDFZHCW-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CC2=NOC3=CC=CC=C32

Description

N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide, also known as ABAA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. ABAA is a derivative of benzisoxazole, which is widely used in the treatment of various neurological disorders. ABAA has shown promising results in preclinical studies for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide is not fully understood. However, it is believed that N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide exerts its neuroprotective effects through multiple pathways. N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide has been shown to inhibit the formation of Aβ oligomers and fibrils, which are toxic to neurons. N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide also activates the Nrf2-ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide can reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide has also been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide is its potential use in the treatment of neurodegenerative diseases. N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent. However, one of the limitations of N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide. One area of research is the optimization of the synthesis method to improve the yield and purity of N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide. Another area of research is the development of more water-soluble derivatives of N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide that can be administered in vivo. Further studies are also needed to elucidate the exact mechanism of action of N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide and to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide involves the condensation of 3-acetylphenylhydrazine and 3-(1,2-benzisoxazol-3-yl)acrylic acid in the presence of a coupling reagent such as N,N'-carbonyldiimidazole (CDI). The reaction yields N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide as a white crystalline solid with a melting point of 146-148°C.

Scientific Research Applications

N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide has been extensively studied for its potential use in the treatment of neurodegenerative diseases. In vitro studies have shown that N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide can inhibit the aggregation of amyloid beta (Aβ) peptides, which are a hallmark of Alzheimer's disease. N-(3-acetylphenyl)-2-(1,2-benzisoxazol-3-yl)acetamide has also been shown to protect neurons from oxidative stress and inflammation, which are key factors in the progression of neurodegenerative diseases.